7-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid
Overview
Description
“7-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid” is a chemical compound with the CAS Number: 1601177-71-2 . Its IUPAC name is 7-fluoro-1-oxoisochromane-3-carboxylic acid . The molecular weight of this compound is 210.16 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H7FO4/c11-6-2-1-5-3-8(9(12)13)15-10(14)7(5)4-6/h1-2,4,8H,3H2,(H,12,13) . This code provides a unique identifier for the compound and can be used to generate its molecular structure.
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the sources I found.
Scientific Research Applications
Synthesis and Combinatorial Chemistry
7-fluoro-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylic acid and related compounds serve as versatile intermediates in synthetic chemistry, particularly in the synthesis of various pharmaceuticals and research compounds. For example, these compounds have been prepared as novel scaffolds for combinatorial synthesis of coumarins, demonstrating applications in creating diverse libraries of compounds that may have biological or physical properties of interest. The synthesis of these compounds involves optimized conditions, showcasing their role in facilitating the exploration of chemical space for drug discovery and other scientific research applications (Song et al., 2004).
Aldose Reductase Inhibitory Activity
Compounds derived from this compound have been evaluated for their aldose reductase inhibitory activity. This enzyme plays a crucial role in the diabetic complications, and inhibitors can be therapeutic agents. Optically active and racemic 2-substituted derivatives of these compounds showed significant in vitro and in vivo activity, highlighting their potential in developing treatments for conditions related to aldose reductase activity (Yamaguchi et al., 1994).
Antimycobacterial Activities
The search for new antimycobacterial agents has also utilized derivatives of this compound. Novel fluoroquinolones synthesized from these compounds have shown promising in vitro and in vivo activity against Mycobacterium tuberculosis and multi-drug resistant strains, indicating their potential as templates for developing new treatments for tuberculosis and related infections (Senthilkumar et al., 2009).
Fluorescent Labeling Reagents
Derivatives of this compound have been explored as fluorescent labeling reagents for carboxylic acids in high-performance liquid chromatography (HPLC). These compounds, upon derivatization, enable the sensitive detection of carboxylic acids, facilitating analytical and bioanalytical applications in research and development (Takechi et al., 1996).
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to flumioxazin , which is known to inhibit protoporphyrinogen oxidase , an enzyme crucial in the synthesis of chlorophyll .
Mode of Action
If we consider its structural similarity to flumioxazin , it may act by inhibiting protoporphyrinogen oxidase . This inhibition leads to the accumulation of porphyrins in susceptible organisms, causing photosensitization .
Biochemical Pathways
Based on its potential similarity to flumioxazin , it may affect the pathway of chlorophyll synthesis, leading to photosensitization and subsequent membrane lipid peroxidation .
Result of Action
If we consider its potential similarity to flumioxazin , it may lead to photosensitization and subsequent membrane lipid peroxidation .
properties
IUPAC Name |
7-fluoro-1-oxo-3,4-dihydroisochromene-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO4/c11-6-2-1-5-3-8(9(12)13)15-10(14)7(5)4-6/h1-2,4,8H,3H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFOSNMAGOIQQRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)C2=C1C=CC(=C2)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.